Adsorptive and electrochemical behaviors of estradiol valerate at a mercury electrode
Analyst Pub Date: DOI: 10.1039/A905596G
Abstract
It was found that estradiol valerate could be adsorbed at a mercury electrode under open circuit. The adsorptive and electrochemical behaviors of estradiol valerate on a static mercury electrode were investigated by cyclic voltammetry, linear scan voltammetry and chronocoulometry. Based on this, a sensitive and selective adsorptive stripping square-wave voltammetric method was developed for the determination of estradiol valerate based on the optimization of solution conditions and electrochemical parameters. It was found that in a Britton–Robinson buffer solution containing 18% alcohol (pH 9.5), estradiol valerate gave a sensitive reductive peak at potential –1.29 V (vs. SCE) and the peak current was linear with the concentration of estradiol valerate in the range 2.0 × 10–8–2.5 × 10–6 mol L–1. The detection limit was 1.1 × 10–8 mol L–1. The interference of some common steroid estrogens was examined and it was found that they did not interfere in the determination of estradiol valerate in the present system.
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Journal Name：Analyst
Research Products
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CAS no.: 16514-83-3
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CAS no.: 14941-53-8
